![molecular formula C22H26O6 B4961314 methyl 4-(2-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethoxy}ethoxy)benzoate](/img/structure/B4961314.png)
methyl 4-(2-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethoxy}ethoxy)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(2-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethoxy}ethoxy)benzoate, also known as MPEP, is a potent and selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, such as Parkinson's disease, schizophrenia, and addiction.
Mechanism of Action
Methyl 4-(2-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethoxy}ethoxy)benzoate acts as a negative allosteric modulator of mGluR5, which means that it binds to a site on the receptor that is distinct from the glutamate-binding site and reduces the receptor's activity. By inhibiting the signaling pathway downstream of mGluR5, this compound can modulate the release of neurotransmitters, such as dopamine, glutamate, and GABA, and affect neuronal excitability and plasticity. The precise mechanism of this compound's action is still under investigation, but it is believed to involve changes in intracellular calcium levels, protein phosphorylation, and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific brain region and cell type involved. For example, this compound can reduce the release of dopamine in the nucleus accumbens, which is a key component of the brain reward system, and attenuate the reinforcing effects of drugs of abuse. This compound can also enhance the activity of GABAergic interneurons in the prefrontal cortex, which may contribute to its anxiolytic and antipsychotic effects. In addition, this compound can modulate the plasticity of synapses in the hippocampus, which is important for learning and memory.
Advantages and Limitations for Lab Experiments
Methyl 4-(2-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethoxy}ethoxy)benzoate has several advantages as a research tool, including its high potency and selectivity for mGluR5, its ability to cross the blood-brain barrier, and its well-established pharmacological profile. However, there are also some limitations to its use in lab experiments, such as the potential for off-target effects on other receptors or signaling pathways, the need for careful dosing and administration to avoid toxicity or side effects, and the difficulty of interpreting the complex interactions between mGluR5 and other neurotransmitter systems.
Future Directions
There are several promising directions for future research on methyl 4-(2-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethoxy}ethoxy)benzoate and its potential therapeutic applications. One area of interest is the development of more selective and potent mGluR5 antagonists that can overcome some of the limitations of this compound. Another area of focus is the investigation of the role of mGluR5 in neuroinflammation and neurodegenerative diseases, such as Alzheimer's and Huntington's disease, where there is evidence of dysregulated glutamate signaling. Finally, there is growing interest in the use of mGluR5 antagonists as adjuvant therapies for cancer, as mGluR5 has been implicated in tumor growth and metastasis.
Synthesis Methods
The synthesis of methyl 4-(2-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethoxy}ethoxy)benzoate involves several steps, including the reaction of 2-methoxy-4-propenylphenol with 2-chloroethyl ether to form 2-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethoxy}ethanol, which is then reacted with benzoic acid and thionyl chloride to obtain this compound. The purity and yield of this compound can be improved by using column chromatography and recrystallization techniques.
Scientific Research Applications
Methyl 4-(2-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethoxy}ethoxy)benzoate has been widely used in scientific research to study the role of mGluR5 in various physiological and pathological processes. For example, this compound has been shown to reduce the severity of motor symptoms in animal models of Parkinson's disease by modulating the activity of mGluR5 in the striatum. This compound has also been found to attenuate the behavioral and biochemical effects of psychostimulant drugs, such as cocaine and amphetamine, by blocking the activation of mGluR5 in the brain reward system. In addition, this compound has been investigated as a potential treatment for anxiety, depression, and cognitive impairment.
properties
IUPAC Name |
methyl 4-[2-[2-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]ethoxy]ethoxy]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26O6/c1-4-5-17-6-11-20(21(16-17)24-2)28-15-13-26-12-14-27-19-9-7-18(8-10-19)22(23)25-3/h4-11,16H,12-15H2,1-3H3/b5-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPYIBTUCBJIVDH-SNAWJCMRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC1=CC(=C(C=C1)OCCOCCOC2=CC=C(C=C2)C(=O)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/C1=CC(=C(C=C1)OCCOCCOC2=CC=C(C=C2)C(=O)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.